Cas no 27888-12-6 (Acetic acid,2-[[(dimethylamino)thioxomethyl]thio]-, methyl ester)

• Product Name: Acetic acid,2-[[(dimethylamino)thioxomethyl]thio]-, methyl ester
• CAS No: 27888-12-6
• MF: C₆H₁₁NO₂S₂
• MW: 193.287039041519
• CID: 284050
• PubChem ID: 257584
• Update Time: 2025-04-19

Acetic acid,2-[[(dimethylamino)thioxomethyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(dimethylamino)thioxomethyl]thio]-, methyl ester
• Acetic acid, (((dimethylamino)thioxomethyl)thio)-, butyl ester
• Butyl (((dimethylamino)thioxomethyl)thio)acetate
• BUTYL [[(DIMETHYLAMINO)THIOXOMETHYL]THIO]ACETATE
• Butyl {[(dimethylamino)thioxomethyl]thio}acetate
• CTK5D1720
• Dimethylthiocarbamoylmercapto-essigsaeure-butylester
• Dimethylthiocarbamoylmercapto-essigsaeure-methyles
• dimethylthiocarbamoylsulfanyl-acetic acid butyl ester
• dimethylthiocarbamoylsulfanyl-acetic acid methyl ester
• Aceticacid, [[(dimethylamino)thioxomethyl]thio]-, methyl ester (9CI)
• Acetic acid,mercapto-, methyl ester, dimethyldithiocarbamate (8CI)
• Carbamic acid,dimethyldithio-, ester with methyl mercaptoacetate (8CI)
• NSC 85735
• Methyl2-((dimethylcarbamothioyl)thio)acetate
• Methyl 2-((dimethylcarbamothioyl)thio)acetate
• NCIOpen2_000978
• NSC-85735
• SR-01000633207-1
• methyl 2-(dimethylcarbamothioylsulfanyl)acetate
• NSC85735
• DTXSID70950568
• Methyl [(dimethylcarbamothioyl)sulfanyl]acetate
• 27888-12-6
• SCHEMBL23690527
• CCG-43275

• Inchi： 1S/C6H11NO2S2/c1-7(2)6(10)11-4-5(8)9-3/h4H2,1-3H3
• InChI Key： RZZBSEIJWZUGRG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C(N(C)C)=S

Computed Properties

• Exact Mass: 193.02323
• Monoisotopic Mass: 193.02312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.229
• Boiling Point: 244.2°C at 760 mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.557
• PSA: 29.54
• LogP: 0.73910